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For Researchers, Scientists, and Drug Development Professionals

Magnesium fluoride (MgF₂) is a critical optical material for applications involving excimer laser

systems due to its exceptional performance in the deep ultraviolet (DUV) and vacuum

ultraviolet (VUV) spectral regions. Its unique combination of optical, mechanical, and thermal

properties makes it the material of choice for various components within these high-energy

laser systems. These notes provide an overview of its applications, key performance data, and

generalized protocols for its use.

Application Notes
Magnesium fluoride's utility in excimer laser systems stems from its wide transmission range,

high damage threshold, and robust physical characteristics. It is commonly employed in the

form of windows, lenses, and as a substrate for mirrors and coatings.

1.1. Key Advantages of Magnesium Fluoride in Excimer Laser Systems:

Broadband Transmission: MgF₂ exhibits excellent transmission from the VUV (around 120

nm) to the mid-infrared (around 7-8 µm)[1][2][3]. This makes it suitable for a wide range of

excimer laser wavelengths, including ArF (193 nm), KrF (248 nm), and XeCl (308 nm)[2][4].

It demonstrates over 50% transmission at 120 nm and approximately 94% transmission

between 200 nm and 1000 nm[5].
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High Laser Damage Threshold: MgF₂ can withstand high-energy laser radiation without

significant degradation, a crucial property for components in excimer laser systems[1][3][6].

Studies have investigated its damage threshold for 193 nm excimer laser radiation, with the

rear surface damage threshold noted to be lower than the incident surface[7]. For MgF₂ thin

films at 248 nm (KrF laser), damage thresholds have been reported in the range of 5.5 to 8.0

J/cm² depending on the deposition technique[8].

Mechanical and Thermal Stability: It is a hard and durable material, resistant to mechanical

and thermal shock[1][3][4][9][10]. This robustness is essential for optics used in demanding

laser environments[6].

Chemical Resistance: MgF₂ is chemically stable and resistant to water and chemical

etching[1][4][9].

Low Refractive Index: With a low refractive index of approximately 1.38, MgF₂ minimizes

Fresnel reflection losses, often reducing the need for anti-reflection coatings[3][4][6][11].

1.2. Primary Applications:

Laser Windows: MgF₂ is frequently used as an output window for excimer laser cavities.

These windows must transmit the high-power laser beam while isolating the laser gas

mixture from the external environment. Its durability and high damage threshold ensure a

long service life in this critical role[1][4].

Lenses: Due to its excellent UV transmission and low chromatic aberration, MgF₂ is used for

focusing and beam-shaping lenses in excimer laser beam delivery systems[9].

Mirrors and Coatings: MgF₂ is often used as a substrate for excimer laser mirrors[9].

Additionally, it is a common material for anti-reflection coatings on other optical components

to enhance transmission in the UV range[9][12].

Deep-UV Lithography: In semiconductor manufacturing, excimer lasers (particularly ArF at

193 nm) are used for photolithography. MgF₂ optics are essential components in these

systems due to their transparency and resistance to laser-induced damage[6][11].

Medical Applications: Excimer lasers are utilized in medical procedures such as vision

correction surgery. The optical components in these systems, including those made from
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MgF₂, must be of the highest quality to ensure precise and safe energy delivery[6].

Data Presentation
The following tables summarize the key quantitative properties of magnesium fluoride relevant

to its use in excimer laser systems.

Table 1: Optical and Mechanical Properties of Magnesium Fluoride

Property Value References

Transmission Range 0.12 µm to 8 µm [1][2][3]

Transmission at 120 nm >50% [5]

Transmission (200-1000 nm) ~94% [5]

Refractive Index (nd) 1.377 - 1.38 [4][10]

Density 3.18 g/cm³ [1][9][13]

Melting Point 1255°C [1][9][13]

Knoop Hardness 415 kg/mm ² [10]

Young's Modulus 138 GPa [10]

Poisson's Ratio 0.27 [10]

Coefficient of Thermal

Expansion

13.7 x 10-6/°C (parallel to c-

axis)
[10]

Table 2: Laser Damage Threshold of Magnesium Fluoride
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Laser Wavelength Material Form Damage Threshold References

193 nm (ArF)
Bulk Window (Rear

Surface)
2.523 J/cm² [7]

193 nm (ArF)
Bulk Window (Incident

Surface)
9.74 J/cm² [7]

248 nm (KrF)
Thin Film (IBS on

Fused Silica)
5.5 ± 0.5 J/cm² [8]

248 nm (KrF)
Thin Film (bPVD on

Fused Silica)
6.5 ± 0.5 J/cm² [8]

248 nm (KrF)
Thin Film (ePVD on

Fused Silica)
8.0 ± 0.5 J/cm² [8]

IBS: Ion-Beam Sputtering, bPVD: boat evaporation Physical Vapor Deposition, ePVD: electron-

beam Physical Vapor Deposition

Experimental Protocols
The following are generalized protocols for common procedures involving MgF₂ optics in a

research setting.

3.1. Protocol for Evaluation of Laser-Induced Damage Threshold (LIDT) of MgF₂ Optics

This protocol outlines a general procedure for determining the LIDT of an MgF₂ window using

an excimer laser, based on common practices in the field.

Objective: To determine the fluence at which an MgF₂ optic undergoes irreversible damage

when irradiated by a pulsed excimer laser.

Materials and Equipment:

Pulsed excimer laser (e.g., ArF at 193 nm or KrF at 248 nm)

MgF₂ optic (window or lens) to be tested
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Energy meter and beam profiler

Variable attenuator for laser beam

Focusing lens

High-resolution microscope (e.g., Nomarski or differential interference contrast) for damage

inspection

Cleanroom environment (ISO 5 or better)

Appropriate laser safety equipment

Procedure:

Sample Preparation and Cleaning:

Handle the MgF₂ optic only by its edges, wearing powder-free gloves.

Clean the optic using an appropriate solvent (e.g., spectroscopic grade acetone or

isopropanol) and a drag-wipe method with lens tissue.

Visually inspect the surface for any pre-existing defects or contamination under a

microscope.

Experimental Setup:

Align the excimer laser beam to be incident on the test optic.

Use the variable attenuator to control the laser fluence.

Focus the beam onto the surface of the MgF₂ optic using a lens of known focal length.

Place the energy meter in the beam path to measure the pulse energy.

Use the beam profiler to measure the beam spot size at the sample plane.

LIDT Measurement (1-on-1 or S-on-1):
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1-on-1 Test: Irradiate a fresh site on the optic with a single laser pulse. Start with a low

fluence and gradually increase it for subsequent sites.

S-on-1 Test: Irradiate a single site with a predetermined number of pulses (S) at a constant

fluence.

After each irradiation, inspect the site for damage using the microscope. Damage is

defined as any permanent modification of the surface.

Data Analysis:

Calculate the fluence (J/cm²) for each pulse using the measured energy and beam spot

size.

Plot the damage probability as a function of laser fluence.

The LIDT is typically defined as the fluence at which the probability of damage is 0% or

50%, depending on the chosen methodology.

3.2. General Workflow for Integration of MgF₂ Optics in a Deep-UV Lithography System

This protocol provides a high-level workflow for incorporating and maintaining MgF₂ optics in a

research-scale deep-UV lithography setup.

Objective: To successfully integrate and maintain MgF₂ optical components in a deep-UV

lithography system for high-resolution patterning.

Materials and Equipment:

Deep-UV mask aligner or stepper with an excimer laser source (e.g., 193 nm or 248 nm)

MgF₂ optical components (e.g., lenses, windows)

Substrate with a deep-UV photoresist coating

Photomask

Optical alignment tools
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Cleanroom environment

Procedure:

Component Inspection and Cleaning:

Before installation, thoroughly inspect all MgF₂ optics for defects, scratches, or

contamination.

Clean the optics using approved cleanroom procedures to minimize contamination that

could absorb UV radiation and lead to premature damage.

Installation and Alignment:

Install the MgF₂ components into the lithography tool's optical train according to the

manufacturer's specifications.

Perform a full optical alignment of the system to ensure proper beam path, uniformity, and

focus at the wafer plane.

System Calibration:

Calibrate the laser power and dose control of the lithography system.

Perform exposure tests on calibration wafers to determine the optimal exposure dose for

the specific photoresist and feature sizes.

Lithography Process:

Load the photomask and the photoresist-coated substrate into the tool.

Expose the substrate with the patterned UV light from the excimer laser, transmitted

through the MgF₂ optics.

Develop the photoresist to reveal the patterned features.

Performance Monitoring and Maintenance:
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Regularly monitor the transmission of the MgF₂ optics, as prolonged exposure to high-

energy UV radiation can lead to degradation.

Periodically inspect the optics for signs of laser-induced damage or contamination.

Follow a regular maintenance schedule for cleaning and, if necessary, replacement of

optical components to ensure consistent lithographic performance.
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Key Properties of MgF2 Excimer Laser Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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